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Compound of Interest

Compound Name: Fulvine

Cat. No.: B1209707

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fulvine, a pyrrolizidine alkaloid isolated from plants of the Crotalaria genus, has garnered
significant attention in the scientific community due to its potent hepatotoxicity and its utility as
a tool in modeling pulmonary hypertension. This technical guide provides a comprehensive
overview of the chemical structure of Fulvine, its physicochemical properties, and the
molecular pathways it perturbs. Detailed experimental protocols for its isolation and
characterization, alongside a visual representation of its metabolic activation and downstream
signaling cascades, are presented to facilitate further research and drug development
endeavors.

Chemical Identity and Properties

Fulvine is classified as a macrocyclic diester pyrrolizidine alkaloid. Its core structure consists of
a necine base, retronecine, esterified with a dicarboxylic acid, fulvinic acid.
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Property Data Reference

(1R,7aR)-7-((2R,3R)-2,3-
dihydroxy-2,3,4-

Chemical Name trimethylpentanoyl)oxy- PubChem
2,3,5,7a-tetrahydro-1H-

pyrrolizin-1-ylmethanol

CAS Number 6029-87-4 N/A
Molecular Formula C16H23NO5 N/A
Molecular Weight 309.36 g/mol N/A
Appearance White crystalline solid N/A

Soluble in chloroform, acetone,
Solubility and ethanol. Sparingly soluble N/A

in water.

Chemical Structure

The chemical structure of Fulvine is characterized by the presence of a bicyclic pyrrolizidine
core and a complex macrocyclic diester side chain.
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Gried and Ground Crotalaria fulva Plant Materiea
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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